Cas no 364365-37-7 (N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide
• CAS No: 364365-37-7
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 5417584
• Update Time: 2025-10-10

N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• USKDASIEZOOGGJ-RGVLZGJSSA-N
• N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H18N4O3S/c1-13-6-8-15(9-7-13)26(24,25)21-12-18(23)22-20-11-14-10-19-17-5-3-2-4-16(14)17/h2-11,20-21H,12H2,1H3,(H,22,23)/b14-11+
• InChI Key： CNHOZUXGUYJNBB-SDNWHVSQSA-N
• SMILES： C1(S(NCC(NN/C=C2/C3=C(N=C/2)C=CC=C3)=O)(=O)=O)=CC=C(C)C=C1

Additional information on N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide (CAS No. 364365-37-7)

The compound N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide, identified by its CAS No. 364365-37-7, is a sophisticated sulfonamide derivative with a unique structural framework. Its molecular design incorporates an indole moiety linked to a hydrazinecarbonyl group, further connected to a 4-methylbenzenesulfonamide backbone. This intricate architecture positions it as a compound of significant interest in pharmaceutical and biochemical research, particularly in the context of targeted drug design and enzyme inhibition studies.

Recent advancements in medicinal chemistry have highlighted the potential of sulfonamide-based compounds like 364365-37-7 in modulating biological pathways. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its affinity for specific protein targets, such as carbonic anhydrases or tyrosine kinases. The presence of the indole group, a common pharmacophore in FDA-approved drugs, further enhances its relevance in oncology and neurology applications. Computational studies, including molecular docking and QSAR modeling, are actively investigating its binding modes to optimize therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of N-({N'-(1E)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide involves multi-step reactions, including condensation between indole-3-carboxaldehyde and hydrazine derivatives, followed by sulfonylation. Purification techniques such as column chromatography and recrystallization are critical to achieving high purity, as impurities can significantly impact biological assay results. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, making it a reliable reference standard for industrial and academic labs.

In the context of green chemistry, researchers are evaluating solvent-free or aqueous-phase synthesis routes for CAS 364365-37-7 to align with sustainability goals. This aligns with broader industry trends toward reducing organic waste and energy consumption. Additionally, its stability under varying pH conditions and thermal degradation profiles are being studied to ensure compatibility with formulation development, addressing frequent queries about compound shelf-life and storage recommendations in online forums.

The compound’s potential extends to material science, where its conjugated system and sulfonamide group are explored for organic semiconductor applications. Patent databases reveal growing interest in its use as a photoactive layer in optoelectronic devices, responding to the surge in demand for renewable energy technologies. Such interdisciplinary applications underscore its versatility beyond traditional pharmaceutical domains.

For researchers sourcing 364365-37-7, quality benchmarks like ≥98% purity (HPLC) and stringent batch-to-batch consistency are paramount, as highlighted in supplier evaluations on scientific platforms. FAQs regarding its solubility in DMSO or ethanol and handling precautions are addressed in technical datasheets, emphasizing transparency in commercial distribution. Collaborative studies between synthetic chemists and biologists continue to unravel new dimensions of this compound, cementing its status as a valuable scaffold in modern chemistry.